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Compound of Interest

3-Chloro-1-(3-thienyl)-1-
Compound Name:
propanone

Cat. No.: B8535820

Get Quote

Executive Summary
3-Chloro-1-(3-thienyl)-1-propanone (CAS: 39637-86-6) is a

-chloroketone intermediate used in organic synthesis.[1] Its disposal requires strict adherence
to Halogenated Organic Waste protocols.

CRITICAL WARNING: This compound is a precursor to vinyl ketones (Michael acceptors). DO
NOT mix with strong bases (e.g., NaOH, KOH, organic amines) in waste streams. Basic
conditions trigger HCI elimination, resulting in rapid polymerization, heat generation, and the
formation of highly toxic, volatile vinyl thienyl ketones.

Chemical Profile & Hazard Identification

Understanding the "Enemy": The specific structural features that dictate safety.
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Feature Specification Operational Implication
Unique identifier for waste
CAS Number 39637-86-6 _
manifests.[1]
Structure _chloroketone on thiophene Alkylating Agent: High toxicity;

ring

potential carcinogen/mutagen.

Physical State

Low-melting solid or oil

May exist as a sludge; requires

wide-mouth containers.[1]

Elimination Risk: Converts to

Reactivity Base-Sensitive )
vinyl ketone at pH > 8.
Incineration Requirement:
Carbon, Hydrogen, Chlorine, Must be burned in a facility
Elements

Sulfur, Oxygen

with scrubbers for HCI and
SOx.

The Mechanism of Hazard (Why we segregate)

Unlike simple halogenated solvents (e.g., DCM), this compound is chemically active.[1] Under

basic conditions, it undergoes E1cB elimination:

3-Chloro-1-(3-thienyl)-1-propanone

SAFETY RISK

Vinyl Thienyl Ketone
(Toxic Michael Acceptor)

Click to download full resolution via product page

Figure 1: Mechanism of base-catalyzed elimination.[1] This reaction is exothermic and

generates a more toxic species.

Pre-Disposal Stabilization & Packaging

Before the waste leaves your hood, it must be stabilized.
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A. Segregation

DO NOT combine with general organic solvent waste if that waste contains bases (e.g.,
pyridine, triethylamine, caustic washes).

e DO NOT combine with oxidizers (peroxides, nitric acid). The sulfur in the thiophene ring can
be oxidized, potentially violently.

B. Packaging Protocol

o Primary Container: Use a chemically resistant container (Amber Glass or HDPE).

o Why Amber? Thiophene derivatives can be light-sensitive; degradation products may
increase pressure.

e Solvent Dilution (Optional but Recommended):

o If the material is a sludge or solid residue, dissolve it in a minimal amount of
Dichloromethane (DCM) or Ethyl Acetate.

o Note: DCM is preferred as it already directs the material to the Halogenated Waste
stream.

e Labeling:
o Must be labeled "Hazardous Waste - Halogenated Organic".[1]
o Add constituent text: "Contains 3-Chloro-1-(3-thienyl)-1-propanone, Sulfur, Chlorine".[1]

o Add Hazard Warning: "TOXIC / IRRITANT".

Disposal Workflow

Follow this decision matrix to determine the correct waste stream.
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Waste Material Generated

Physical State?
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Figure 2: Disposal Decision Matrix ensuring routing to incineration capable of handling acid
gases.

Regulatory & Logistics (US/EU Focus)
Waste Classification

 RCRA (USA): This compound is not specifically "P" or "U" listed. However, it must be
characterized based on its properties.

o Characteristic: Likely Toxic (if leachable) and Halogenated.[1]

o Waste Code: If dissolved in spent halogenated solvents, use FO02. If pure, classify as
D001 (if ignitable liquid) or general Hazardous Waste.

e European Waste Code (EWC):

o 07 01 03* (organic halogenated solvents, washing liquids and mother liquors).

Transportation (DOT/ADR)

If transporting pure material for disposal:

» Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (contains 3-Chloro-1-(3-
thienyl)-1-propanone) OR Toxic liquid, organic, n.o.s.[1]

o Note: Due to the alkylating nature, "Corrosive" (Class 8) or "Toxic" (Class 6.1) are the most
appropriate generic classifications in the absence of specific testing.

e UN Number: UN 3265 (Corrosive) or UN 2810 (Toxic).[1]

o Packing Group: Il or Il (Assume Il for safety).

Emergency Response Protocols
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Scenario Immediate Action

Lachrymator/Alkylator Risk. Wash immediately

) with soap and water for 15+ minutes.[1] Do not
Skin Contact . .

use organic solvents (ethanol) on skin, as they

may increase absorption.

Rinse cautiously with water for 15 minutes.[2]
Eye Contact Remove contact lenses.[2][3] Seek immediate

medical attention (Risk of corneal damage).[4]

1. Evacuate area. 2. Don PPE (Nitrile gloves +

Tyvek sleeves). 3. Absorb with Vermiculite or
Spill (Liquid) Sand. 4. DO NOT use basic spill kits (e.g.,

sodium carbonate) to avoid generating toxic

fumes.

Use CO2 or Dry Chemical. Warning:[1]
Fire Combustion produces HCI (Hydrochloric Acid)
and SOx (Sulfur Oxides).[1] Wear SCBA.

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 7567855, 3-Chloro-1-(2-thienyl)-1-propanone (Isomer Analog Safety Data).[1] Retrieved
from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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